Cas no 185113-23-9 (2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid)
185113-23-9 structure
Product Name:2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid
CAS No:185113-23-9
MF:C14H11ClO4
MW:278.687743425369
CID:2784718
Update Time:2023-08-07
2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid
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- Inchi: 1S/C14H11ClO4/c15-10-4-1-3-9(7-10)8-19-12-6-2-5-11(16)13(12)14(17)18/h1-7,16H,8H2,(H,17,18)
- InChI Key: ODROVLGXQFBFDQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)COC1C=CC=C(C=1C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 310
- XLogP3: 3.7
- Topological Polar Surface Area: 66.8
2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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